N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H14Cl2N2O4/c21-13-4-3-12(16(22)8-13)10-24-7-1-2-15(20(24)26)19(25)23-14-5-6-17-18(9-14)28-11-27-17/h1-9H,10-11H2,(H,23,25)
• InChI Key: AVXHHSMDJXALPV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC=CN(C3=O)CC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H14Cl2N2O4
• Molecular Weight: 417.2 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H14Cl2N2O4 and its molecular weight is 417.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Biological Agents

Compounds with similar structural features have been synthesized for evaluation as potential biological agents. For instance, new derivatives of 1,2,3,4-tetrahydropyrimidine-2-thiones and their thiazolo[3,2-a]pyrimidine derivatives were synthesized and evaluated for antimicrobial activities. Some of these compounds exhibited significant inhibition of bacterial and fungal growth, underscoring their potential as antimicrobial agents (Akbari et al., 2008).

Molecular Interaction Studies

Research on similar compounds includes studying their molecular interactions with receptors, such as the CB1 cannabinoid receptor. For example, the molecular interaction of the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor was analyzed to develop unified pharmacophore models and understand binding interactions, which are crucial for drug design (Shim et al., 2002).

Development of Polymeric Materials

The synthesis of hyperbranched aromatic polyimides from certain monomers demonstrates the application of these compounds in creating new materials with potential uses in coatings, films, and advanced composite materials. These polyimides were prepared to achieve solubility in common organic solvents and were characterized by molecular weights and structural analyses (Yamanaka et al., 2000).

Antioxidant Activity Studies

Derivatives structurally related to the compound have been synthesized and evaluated for their antioxidant activity. Certain synthesized compounds were identified as potent antioxidants, with activities comparable or superior to known antioxidants like ascorbic acid. This highlights the potential of these compounds in developing new antioxidant agents (Tumosienė et al., 2019).

Electronic Properties and Interaction Landscapes

Investigations into the electronic properties and interaction landscapes of N-(chlorophenyl)pyridinecarboxamides reveal insights into their physicochemical properties and crystal structures. Such studies are foundational for the development of materials with specific electronic or optical characteristics (Gallagher et al., 2022).